Sotalol hydrochloride
Overview
Description
Sotalol hydrochloride is a beta-adrenoceptor blocking agent notable for its absence of intrinsic sympathomimetic activity, membrane stabilizing actions, and cardioselectivity. It uniquely combines Class II and Class III antiarrhythmic properties, allowing it to lengthen repolarization and the effective refractory period in all cardiac tissues, independently of its antiadrenergic properties (Singh et al., 1987).
Scientific Research Applications
Pharmacological Characteristics
- Chemistry and Pharmacology: Sotalol hydrochloride is a class III antiarrhythmic agent with significant beta-blocking activity. It prolongs the action potential and refractoriness of cardiac tissue. Sotalol is effectively absorbed orally and primarily eliminated by the kidneys. It is particularly effective in controlling life-threatening ventricular arrhythmias and a variety of supraventricular arrhythmias (Zanetti, 1993).
Formulation and Stability
- Extemporaneous Oral Solutions for Pediatric Cardiology: this compound has been formulated into pediatric oral solutions for treating supraventricular tachycardia in children. These solutions are stable for up to 180 days, especially when stored in a refrigerator. The formulation is designed with minimal excipients and is particularly valuable for neonates and in emergency situations (Klovrzova et al., 2015).
Electrophysiological Effects
- Atrial Action Potential and Refractoriness: this compound has been shown to prolong atrial action potential duration and effective refractoriness in humans. This prolongation is dependent on the cycle length and mode of cycle length alteration, indicating the drug's class III antiarrhythmic activity (Hayward & Taggart, 1986).
Detection and Analysis
- Electrochemical Detection: An electrochemical sensor employing magnetographite-epoxy composite electrodes modified with magnetite nanoparticles has been developed for the detection of sotalol. This method offers a faster, cheaper, and sensitive alternative to traditional techniques like high-performance liquid chromatography for analyzing sotalol in samples (Pérez et al., 2020).
Stability Studies
- Stability in Liquid Formulations: Research has shown that this compound can be stably prepared in two different liquid dosage forms, maintaining potency for up to 13 weeks at both 4°C and 25°C. This supports its use in extemporaneously prepared liquid dosage forms for pediatric patients (Nahata & Morosco, 2003).
Pharmacokinetic Studies
- Biopharmaceutical Characterization: Studies have characterized this compound's solubility and permeability, classifying it as a Biopharmaceutics Classification System Class I drug. Its rapid dissolution properties in vitro supported the justification to waive in vivo bioavailability/bioequivalence studies for certain formulations (Alt et al., 2004).
Clinical Pharmacokinetics
- Absorption and Excretion: Sotalol is almost completely absorbed post-oral administration and is not significantly metabolized, leading to high bioavailability. It is primarily excreted unchanged in the urine, necessitating dosage adjustments in patients with renal insufficiency. The pharmacokinetics of sotalol is unaffected by long-term administration (Hanyok, 1993).
Mechanism of Action
Target of Action
Sotalol hydrochloride primarily targets the beta-adrenergic receptors and the rapid potassium channels in the heart . The beta-adrenergic receptors play a crucial role in regulating the heart’s function, including heart rate and contractility. The rapid potassium channels are involved in the repolarization phase of the cardiac action potential .
Mode of Action
This compound acts as a competitive inhibitor of the rapid potassium channels . This inhibition lengthens the duration of action potentials and the refractory period in the atria and ventricles . Sotalol also has beta-adrenergic receptor blocking activity , which further prolongs action potentials . These actions combine to produce a negative inotropic effect that reduces the strength of contractility of muscle cells in the heart .
Biochemical Pathways
The inhibition of rapid potassium channels by sotalol increases as heart rate decreases. This is why adverse effects like torsades de points are more likely to be seen at lower heart rates . The beta-blocking ability of sotalol further prolongs action potentials, affecting the biochemical pathways involved in cardiac rhythm regulation .
Pharmacokinetics
This compound is well absorbed orally, with a bioavailability of 100% . The drug is primarily eliminated by renal excretion, with approximately 80-90% of a dose being excreted unchanged in the urine . The terminal elimination half-life is 10-20 hours .
Result of Action
The primary result of this compound’s action is the prolongation of the QT interval . This can lead to a decrease in heart rate and a reduction in the strength of contractility of muscle cells in the heart . The extension of the qt interval is also adversely associated with the induction of arrhythmia in patients .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the presence of sotalol in different aquatic ecosystems has been reported, indicating its potential environmental persistence . .
Safety and Hazards
Sotalol can cause life-threatening ventricular tachycardia associated with QT interval prolongation . It should not be used in people with a waking heart rate lower than 50 beats per minute, asthma, low potassium, or a serious heart condition such as severe heart failure, long QT syndrome, slow heartbeats that have caused you to faint .
properties
IUPAC Name |
N-[4-[1-hydroxy-2-(propan-2-ylamino)ethyl]phenyl]methanesulfonamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2O3S.ClH/c1-9(2)13-8-12(15)10-4-6-11(7-5-10)14-18(3,16)17;/h4-7,9,12-15H,8H2,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VIDRYROWYFWGSY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCC(C1=CC=C(C=C1)NS(=O)(=O)C)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21ClN2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
366-80-3, 3930-20-9 (Parent) |
Source
|
| Record name | Methanesulfonamide, N-[4-[1-hydroxy-2-[(1-methylethyl)amino]ethyl]phenyl]-, hydrochloride (1:2) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=366-80-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Sotalol hydrochloride [USAN:USP] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000959240 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID8021278 |
Source
|
| Record name | Sotalol hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8021278 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
308.83 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>46.3 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID46500431 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
959-24-0 |
Source
|
| Record name | Sotalol hydrochloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=959-24-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Sotalol hydrochloride [USAN:USP] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000959240 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sotalol hydrochloride | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=760358 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Sotalol hydrochloride | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=337251 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Sotalol hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8021278 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4'-(1-hydroxy-2-isopropylaminoethyl)methanesulphonanilide hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.269 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | SOTALOL HYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/HEC37C70XX | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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